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Compound of Interest

Compound Name: 2-Methoxynaphthalene

Cat. No.: B124790 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxynaphthalene

This guide provides a comprehensive overview of the melting and boiling points of 2-
Methoxynaphthalene, also known as β-naphthyl methyl ether or nerolin. It is intended for

researchers, scientists, and professionals in drug development who require precise data and

standardized protocols for the characterization of this compound.

Physicochemical Data of 2-Methoxynaphthalene
2-Methoxynaphthalene is an aromatic compound utilized in the synthesis of fragrances, dyes,

and pharmaceuticals.[1] It also serves as a stabilizer in smokeless gunpowders.[2] Accurate

determination of its physical properties, such as melting and boiling points, is crucial for its

identification, purity assessment, and application.

Quantitative Data Summary
The melting and boiling points of 2-Methoxynaphthalene have been reported across various

sources. A summary of these values is presented below for comparative analysis.

Physical Property Value Range Conditions

Melting Point 70–75.5 °C Atmospheric Pressure

Boiling Point 273–274 °C 760 mm Hg
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References:[1][2][3]

Experimental Protocols
The following sections detail the standardized methodologies for the experimental

determination of the melting and boiling points of organic compounds like 2-
Methoxynaphthalene.

Melting Point Determination Protocol (Capillary Method)
The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid phase. For a pure substance, this range is typically narrow, within 1-2°C. Impurities tend

to lower and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or digital equivalent)

Glass capillary tubes (one end sealed)

Mortar and pestle (optional, for sample grinding)

Spatula

Procedure:

Sample Preparation: Ensure the 2-Methoxynaphthalene sample is completely dry and, if

necessary, grind it to a fine powder.

Capillary Loading: Jab the open end of a capillary tube into the powdered sample. A small

amount of solid (2-3 mm in height) should enter the tube.

Sample Packing: Invert the tube and tap it gently on a hard surface to cause the solid to fall

to the sealed end. Dropping the tube through a long, narrow glass tube can aid in tightly

packing the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.
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Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run to quickly determine a rough range. Allow the apparatus to cool sufficiently

before proceeding.

Accurate Determination: Heat the block to a temperature approximately 15-20°C below the

expected melting point.

Slow Heating: Adjust the heating rate to a slow and steady 1-2°C per minute to ensure

thermal equilibrium between the sample, heating block, and thermometer.

Data Recording: Record two temperatures:

The temperature at which the first drop of liquid appears.

The temperature at which the entire sample has completely melted into a transparent

liquid. This range is the melting point of the sample.

Boiling Point Determination Protocol (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. This protocol is suitable for small quantities of liquid.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with oil bath, aluminum block heater)

Clamp and stand

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of 2-Methoxynaphthalene into

the test tube.
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Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the

liquid in the test tube.

Apparatus Assembly: Attach the test tube to the thermometer, ensuring the sample and the

thermometer bulb are at the same level. Secure the assembly in the heating apparatus.

Heating: Heat the apparatus slowly and uniformly.

Observation: As the liquid heats, air trapped in the capillary will slowly bubble out. As the

temperature approaches the boiling point, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

Data Recording: The temperature at which this rapid and continuous stream of bubbles is

observed is the boiling point of the liquid. Note the atmospheric pressure for precise

measurements.

Visualized Workflows
The logical steps for determining the melting and boiling points are illustrated in the following

diagrams.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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